Cas no 799256-20-5 ((3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine)

• Product Name: (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine
• CAS No: 799256-20-5
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• MDL: MFCD05240241
• CID: 3079205
• PubChem ID: 3153478
• Update Time: 2025-06-15

(3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine
• AKOS000242640
• (3-ethoxypropyl)[phenyl(pyridin-2-yl)methyl]amine
• MFCD05240241
• 3-ethoxy-N-[phenyl(pyridin-2-yl)methyl]propan-1-amine
• SR-01000370501
• 799256-20-5
• 3-Ethoxy-N-(phenyl(pyridin-2-yl)methyl)propan-1-amine
• SR-01000370501-1
• DB-016415

• MDL： MFCD05240241
• Inchi： 1S/C17H22N2O/c1-2-20-14-8-13-19-17(15-9-4-3-5-10-15)16-11-6-7-12-18-16/h3-7,9-12,17,19H,2,8,13-14H2,1H3
• InChI Key： YCLFMLZCRNBUQY-UHFFFAOYSA-N
• SMILES： O(CC)CCCNC(C1C=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.173213330g/mol
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.2Ų

(3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine

Introduction to (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine and Its Applications in Modern Chemical Biology

(3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine, with the CAS number 799256-20-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This amine derivative, featuring a combination of an ethoxy-propyl group and a phenyl-pyridin-2-yl-methyl moiety, exhibits unique structural and functional properties that make it a valuable candidate for various biological and chemical applications.

The molecular structure of (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine contributes to its versatility, enabling interactions with multiple biological targets. The presence of the phenyl-pyridin-2-yl group suggests potential binding affinities with enzymes and receptors, which is a critical factor in drug design. Recent studies have highlighted the importance of such structural motifs in developing novel therapeutic agents, particularly in the treatment of neurological and cardiovascular diseases.

In the realm of drug discovery, the ethoxy-propyl chain provides a hydrophobic anchor that enhances membrane permeability, facilitating cellular uptake. This characteristic is particularly advantageous for designing small molecule drugs that require efficient delivery systems. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation in preclinical and clinical trials.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine. Molecular docking studies have revealed potential interactions with proteins involved in inflammation and oxidative stress, suggesting its utility in anti-inflammatory and antioxidant therapies. These findings align with current research trends aimed at developing multifunctional drugs that address multiple disease mechanisms simultaneously.

The synthesis of (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also reduce environmental impact, aligning with sustainable chemistry principles.

One of the most exciting aspects of (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine is its potential in developing next-generation therapeutics. Researchers are exploring its role in modulating neurotransmitter pathways, which could lead to novel treatments for neurodegenerative disorders like Alzheimer's and Parkinson's disease. The compound's ability to interact with both central and peripheral nervous system targets makes it a versatile tool for studying neural mechanisms.

The chemical biology community has also been investigating the role of amine derivatives in cancer therapy. Preliminary studies suggest that (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. These findings are particularly intriguing given the increasing demand for targeted cancer therapies that minimize side effects associated with conventional treatments.

Another area where this compound shows promise is in the development of antimicrobial agents. The unique structural features of (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine allow it to disrupt bacterial cell membranes, leading to increased permeability and cell death. This mechanism is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed.

The future directions for research on (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine include optimizing its pharmacokinetic properties and exploring its potential in combination therapies. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, scientists can accelerate the discovery process and identify new applications for this compound.

In conclusion, (3-Ethoxy-propyl)-(phenyl-pyridin-2-yl-methyl)-amine (CAS no 799256-20-5) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structure and functional properties make it a valuable tool for developing novel therapeutics across various disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.